Cas no 899958-91-9 (N-(1-benzothiophen-5-yl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide)

• Product Name: N-(1-benzothiophen-5-yl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide
• CAS No: 899958-91-9
• MF: C₁₈H₁₈N₂O₃S₃
• MW: 406.542120456696
• CID: 5491212
• Update Time: 2025-05-17

N-(1-benzothiophen-5-yl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxamide, N-benzo[b]thien-5-yl-1-(2-thienylsulfonyl)-
• N-(1-benzothiophen-5-yl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C18H18N2O3S3/c21-18(19-15-3-4-16-14(12-15)7-11-24-16)13-5-8-20(9-6-13)26(22,23)17-2-1-10-25-17/h1-4,7,10-13H,5-6,8-9H2,(H,19,21)
• InChI Key： SJKJBIUQACDQDA-UHFFFAOYSA-N
• SMILES： N1(S(C2SC=CC=2)(=O)=O)CCC(C(NC2=CC=C3SC=CC3=C2)=O)CC1

Additional information on N-(1-benzothiophen-5-yl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide

N-(1-benzothiophen-5-yl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide (CAS No 899958-91-9): A Comprehensive Overview

N-(1-benzothiophen-5-yl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide, identified by the CAS registry number 899958-91-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which incorporates a piperidine ring, a benzothiophene moiety, and a thiophene sulfonyl group. The combination of these functional groups makes it a promising candidate for research in drug discovery, material science, and advanced chemical synthesis.

The molecular structure of this compound is intriguing, as it features a piperidine ring at its core. Piperidine is a six-membered cyclic amine, which is known for its versatility in chemical reactions and its ability to form hydrogen bonds. Attached to this piperidine ring is a benzothiophene group at the 4-position. Benzothiophene, a fused bicyclic structure consisting of a benzene ring and a thiophene ring, contributes to the compound's aromaticity and electronic properties. Furthermore, the thiophene sulfonyl group at the 1-position introduces additional functionality, such as enhanced solubility and reactivity.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a potential therapeutic agent, particularly in the treatment of inflammatory diseases and cancer. The benzothiophene moiety has been shown to exhibit anti-inflammatory properties, while the thiophene sulfonyl group enhances bioavailability and stability. These findings suggest that this compound could serve as a lead molecule for developing novel drugs with improved efficacy and reduced side effects.

In addition to its pharmacological applications, this compound has also garnered attention in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). The conjugated system formed by the benzothiophene and thiophene sulfonyl groups facilitates charge transport and emission characteristics, which are essential for high-performance electronic devices.

The synthesis of N-(1-benzothiophen-5-yl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide involves a series of carefully designed reactions. Key steps include the formation of the piperidine ring through cyclocondensation reactions, followed by functionalization with the benzothiophene and thiophene sulfonyl groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both academic research and industrial applications.

From an environmental perspective, this compound demonstrates moderate biodegradability under controlled conditions. However, further studies are required to assess its long-term impact on ecosystems. Regulatory agencies are closely monitoring its production and use to ensure compliance with safety standards and environmental regulations.

In conclusion, N-(1-benzothiophen-5-yl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide (CAS No 899958-91-9) represents a significant advancement in organic chemistry. Its versatile structure, combined with promising pharmacological and electronic properties, positions it as a valuable tool in drug discovery and materials science. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.